Cas no 380424-67-9 (Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380424-67-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5447311
• PubChem ID: 5890388
• Update Time: 2025-06-10

Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 380424-67-9
• butyl 4-[[(E)-2-cyano-3-(3-methoxy-4-pentoxyphenyl)prop-2-enoyl]amino]benzoate
• Z56819808
• AKOS001023855
• EN300-18218886
• STK949940
• butyl 4-({(2E)-2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enoyl}amino)benzoate
• butyl 4-{2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]prop-2-enamido}benzoate
• Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C27H32N2O5/c1-4-6-8-16-33-24-14-9-20(18-25(24)32-3)17-22(19-28)26(30)29-23-12-10-21(11-13-23)27(31)34-15-7-5-2/h9-14,17-18H,4-8,15-16H2,1-3H3,(H,29,30)
• InChI Key： AIWOIKVWLPAPAY-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(NC(=O)C(C#N)=CC2=CC=C(OCCCCC)C(OC)=C2)C=C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 652.1±55.0 °C(Predicted)
• pka: 10.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate

Recent Advances in the Study of Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380424-67-9)

The compound Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate (CAS: 380424-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the cyano and methoxy groups in its structure has been shown to enhance its binding affinity to target proteins, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling techniques to predict its interaction with biological targets, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of inflammation and cell proliferation. These findings suggest that Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate could serve as a lead compound for the development of novel anti-inflammatory and anti-cancer agents. Additionally, its favorable pharmacokinetic properties, including good bioavailability and metabolic stability, further support its potential as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Butyl 4-[[2-cyano-3-[3-methoxy-4-(pentyloxy)phenyl]-1-oxo-2-propen-1-yl]amino]benzoate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. Future studies should aim to elucidate its precise molecular targets and explore its potential in combination therapies, paving the way for innovative treatment strategies in various diseases.